Cas no 928034-30-4 (1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)-)

• Product Name: 1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)-
• CAS No: 928034-30-4
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 832091
• PubChem ID: 49759481
• Update Time: 2025-06-14

1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)-
• 8-BENZYL-1,8-DIAZASPIRO[4.5]DECANE
• 928034-30-4
• 1,8-Diazaspiro[4.5]decane,8-(phenylmethyl)-
• 8-Benzyl-1,8-diaza-spiro[4.5]decane
• SCHEMBL4504991
• A849687
• 8-(Phenylmethyl)-1,8-diazaspiro[4.5]decane
• DTXSID20678063

• Inchi： 1S/C15H22N2/c1-2-5-14(6-3-1)13-17-11-8-15(9-12-17)7-4-10-16-15/h1-3,5-6,16H,4,7-13H2
• InChI Key： SFMBBIDDGLYJEU-UHFFFAOYSA-N
• SMILES： N1CCCC21CCN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 341℃
• Flash Point: 134℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)-

Research Briefing on 1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)- (CAS: 928034-30-4): Recent Advances and Applications

1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)- (CAS: 928034-30-4) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel kinase inhibitors and GPCR modulators. This briefing provides an overview of the latest research findings, focusing on synthetic methodologies, biological activities, and emerging applications of this compound.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 1,8-Diazaspiro[4.5]decane derivatives, including 8-(phenylmethyl)- variants, using a one-pot multicomponent reaction. The researchers demonstrated that this approach significantly improved yield and purity compared to traditional methods, making it a promising strategy for large-scale production. The study also identified key intermediates, such as those involving the CAS: 928034-30-4, which were critical for optimizing the reaction conditions.

In terms of biological activity, recent preclinical studies have revealed that 1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)- exhibits potent inhibitory effects against specific protein kinases involved in cancer progression. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed nanomolar IC50 values against CDK4/6, a target implicated in breast cancer. The study further emphasized the compound's ability to induce cell cycle arrest and apoptosis in cancer cell lines, suggesting its potential as a lead candidate for oncology therapeutics.

Beyond oncology, research has also explored the compound's utility in central nervous system (CNS) disorders. A collaborative study between academic and industrial researchers (2023) demonstrated that 1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)- derivatives could cross the blood-brain barrier and modulate dopamine receptors, offering a new avenue for treating Parkinson's disease. The study utilized molecular docking simulations to elucidate the binding interactions, with CAS: 928034-30-4 serving as a reference for structural optimization.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further modifications may be required to enhance bioavailability and reduce off-target effects. Ongoing research is focused on leveraging computational chemistry and high-throughput screening to identify optimal derivatives. Industry reports suggest that at least two pharmaceutical companies have initiated early-stage development programs based on this scaffold, underscoring its commercial potential.

In conclusion, 1,8-Diazaspiro[4.5]decane, 8-(phenylmethyl)- (CAS: 928034-30-4) represents a promising scaffold with diverse therapeutic applications. Recent synthetic and biological studies have laid a strong foundation for its future development, though additional research is needed to address pharmacokinetic and safety concerns. This compound exemplifies the intersection of chemical innovation and drug discovery, offering valuable insights for researchers in the field.